Cas no 2680701-98-6 (3-fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid)
3-fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680701-98-6
- EN300-28293668
- 3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid
- 3-fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid
-
- Inchi: 1S/C14H13F4NO3/c15-11-7-9(12(20)21)1-2-10(11)8-3-5-19(6-4-8)13(22)14(16,17)18/h1-2,7-8H,3-6H2,(H,20,21)
- InChI Key: BGOXPXPUKYRKTQ-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=CC=1C1CCN(C(C(F)(F)F)=O)CC1
Computed Properties
- Exact Mass: 319.08315592g/mol
- Monoisotopic Mass: 319.08315592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 57.6Ų
3-fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28293668-1g |
3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid |
2680701-98-6 | 1g |
$1515.0 | 2023-09-08 | ||
| Enamine | EN300-28293668-5g |
3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid |
2680701-98-6 | 5g |
$4391.0 | 2023-09-08 | ||
| Enamine | EN300-28293668-10g |
3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid |
2680701-98-6 | 10g |
$6512.0 | 2023-09-08 | ||
| Enamine | EN300-28293668-0.05g |
3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid |
2680701-98-6 | 95.0% | 0.05g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-28293668-0.1g |
3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid |
2680701-98-6 | 95.0% | 0.1g |
$1332.0 | 2025-03-19 | |
| Enamine | EN300-28293668-0.25g |
3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid |
2680701-98-6 | 95.0% | 0.25g |
$1393.0 | 2025-03-19 | |
| Enamine | EN300-28293668-0.5g |
3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid |
2680701-98-6 | 95.0% | 0.5g |
$1453.0 | 2025-03-19 | |
| Enamine | EN300-28293668-1.0g |
3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid |
2680701-98-6 | 95.0% | 1.0g |
$1515.0 | 2025-03-19 | |
| Enamine | EN300-28293668-2.5g |
3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid |
2680701-98-6 | 95.0% | 2.5g |
$2969.0 | 2025-03-19 | |
| Enamine | EN300-28293668-5.0g |
3-fluoro-4-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]benzoic acid |
2680701-98-6 | 95.0% | 5.0g |
$4391.0 | 2025-03-19 |
3-fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid
3-Fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic Acid (CAS No. 2680701-98-6): A Comprehensive Overview
3-Fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid (CAS No. 2680701-98-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural motifs, exhibits promising potential in various biological and chemical applications. Its molecular architecture, featuring a fluoro substituent and a piperidine ring coupled with a benzoic acid moiety, makes it an intriguing candidate for further exploration in drug discovery and medicinal chemistry.
The significance of this compound lies in its ability to serve as a versatile building block for the synthesis of more complex molecules. The presence of the fluoro group is particularly noteworthy, as fluorine atoms are widely recognized for their ability to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. In particular, the electron-withdrawing nature of fluorine can enhance metabolic stability and binding affinity, making it a valuable feature in drug design.
The piperidine ring is another critical component of this compound, contributing to its overall bioactivity. Piperidine derivatives are well-documented for their role in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The combination of a piperidine scaffold with a benzoic acid moiety creates a molecular entity that is both structurally diverse and functionally rich.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 3-Fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid has emerged as a promising candidate in this context. Its unique structural features make it an attractive scaffold for the development of new drugs targeting various diseases. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in pathogenic processes.
The synthesis of 3-Fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group and the acetyl-substituted piperidine ring are particularly critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve these objectives.
The biological activity of this compound has been extensively studied in various preclinical models. Preliminary findings indicate that it may possess anti-inflammatory, anti-proliferative, and anti-microbial properties. These properties make it a potential candidate for the development of new therapeutic agents targeting conditions such as cancer, autoimmune diseases, and bacterial infections. Further research is ongoing to elucidate its mechanism of action and to explore its potential in clinical applications.
In addition to its pharmaceutical applications, 3-Fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid also holds promise in other areas of research. For example, its unique structural features make it an excellent candidate for use as an intermediate in the synthesis of more complex organic molecules. This includes the development of novel materials with specialized properties and the creation of new chemical tools for biochemical studies.
The growing interest in fluorinated compounds underscores their importance in modern chemistry and medicine. The ability to precisely incorporate fluorine atoms into molecular structures has opened up new avenues for drug discovery and material science. 3-Fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid exemplifies this trend by demonstrating how fluorine-based modifications can enhance the biological activity and functional properties of organic compounds.
2680701-98-6 (3-fluoro-4-1-(2,2,2-trifluoroacetyl)piperidin-4-ylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)